Cas no 77995-05-2 (5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester)
77995-05-2 structure
Product Name:5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester
CAS No:77995-05-2
MF:C13H13N3O2
MW:243.261222600937
CID:578888
PubChem ID:254928
Update Time:2025-04-19
5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester
- 2-Amino-4-phenyl-pyrimidine-5-carboxylic acid ethyl ester
- ethyl 2-amino-4-phenylpyrimidine-5-carboxylate
- 2-Amino-4-phenyl-5-ethoxycarbonyl-pyrimidin
- AC1L5RAN
- AC1Q64TY
- AR-1I8287
- CTK5E5274
- HMS3088O19
- NCIOpen2_004412
- NSC79674
- SMR001560304
- 77995-05-2
- 2-amino-4-phenyl-5-pyrimidinecarboxylic acid ethyl ester
- MLS002694375
- ethyl 2-azanyl-4-phenyl-pyrimidine-5-carboxylate
- CHEMBL1881276
- NSC-79674
- DTXSID00292024
- A839645
- (S)-2-HYDROXY-2-METHYLBUTYRICACID
-
- Inchi: 1S/C13H13N3O2/c1-2-18-12(17)10-8-15-13(14)16-11(10)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H2,14,15,16)
- InChI Key: GAUHBBJWYNSIJC-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN=C(N)N=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 243.10089
- Monoisotopic Mass: 243.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 1.229
- Boiling Point: 482.7°Cat760mmHg
- Flash Point: 245.7°C
- Refractive Index: 1.599
- PSA: 78.1
- LogP: 2.48370
5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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